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Compound of Interest

Compound Name: Benzyl diethyldithiocarbamate

Cat. No.: B1217104

An In-depth Technical Guide to the Physicochemical Properties of Benzyl
Diethyldithiocarbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Benzyl diethyldithiocarbamate (CAS No: 3052-61-7). The information is curated
for researchers, scientists, and professionals in drug development, with a focus on quantitative
data, experimental context, and procedural workflows.

Core Physicochemical Data

Benzyl diethyldithiocarbamate is a light yellow to brown clear liquid at room temperature.[1]
[2][3] The following table summarizes its key quantitative physicochemical properties.
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Property Value Reference(s)
Molecular Formula C12H17NS2 [1112114]
Molecular Weight 239.40 g/mol [11[2][41[5]
Physical Form Clear Liquid [1][5]

Color

Light Yellow to Brown

[1](21(3]

Boiling Point

172 °C at 15 mmHg

[11(5]6]1[7]

Density / Specific Gravity

1.12 g/cm3 (at 20°C)

[11(3]6]1[7]

Refractive Index 1.617 - 1.620 (1103171
LogP (Predicted) 3.55 [6]

pKa (Predicted) 0.93£0.50 [718]
Flash Point 154.4 °C [6]

Vapor Pressure (Predicted)

0.0 £ 0.7 mmHg at 25°C

[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. This

section outlines common experimental protocols for the synthesis and analysis of Benzyl

diethyldithiocarbamate.

Synthesis of Benzyl Diethyldithiocarbamate

The most common laboratory synthesis for Benzyl diethyldithiocarbamate involves a two-

step process. First, sodium diethyldithiocarbamate is prepared from diethylamine and carbon

disulfide. This salt is then reacted with a benzyl halide (e.g., benzyl chloride or benzyl bromide)

to yield the final product.[6][9]

Step 1: Preparation of Sodium Diethyldithiocarbamate[9]

« In a flask equipped with a stirrer and cooled in an ice bath, dissolve diethylamine in a

suitable solvent like ethanol.
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e Slowly add an equimolar amount of carbon disulfide to the solution while stirring. The
reaction is exothermic.

 To this mixture, add an equimolar amount of sodium hydroxide solution dropwise,
maintaining a low temperature.

» Continue stirring until the reaction is complete. The product, sodium diethyldithiocarbamate,
will precipitate and can be isolated by filtration. It often crystallizes as a trihydrate.

Step 2: Synthesis of Benzyl Diethyldithiocarbamate

» Dissolve the synthesized sodium diethyldithiocarbamate in a polar solvent such as ethanol or
acetone.

 To this solution, add an equimolar amount of benzyl chloride or benzyl bromide dropwise
with vigorous stirring at room temperature.

e The reaction mixture is typically stirred for several hours to ensure completion. The progress
can be monitored by Thin Layer Chromatography (TLC).

e Upon completion, the precipitated sodium chloride or sodium bromide is removed by
filtration.

e The solvent is removed from the filtrate under reduced pressure. The resulting crude product
can be purified by vacuum distillation or column chromatography to yield pure Benzyl
diethyldithiocarbamate.

Purity Analysis by Gas Chromatography (GC)

The purity of Benzyl diethyldithiocarbamate is commonly determined by Gas
Chromatography (GC), with commercial standards often exceeding 98.0% purity.[1][2][3][5]

General GC Protocaol:
e Instrument: A gas chromatograph equipped with a Flame lonization Detector (FID).

e Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or equivalent).
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o Carrier Gas: Helium or Nitrogen at a constant flow rate.
 Injector Temperature: Typically set around 250 °C.
o Detector Temperature: Typically set around 280 °C.
e Oven Temperature Program:
o Initial temperature: ~100 °C, hold for 1-2 minutes.

o Ramp: Increase temperature at a rate of 10-20 °C/min up to a final temperature of ~280
°C.

o Hold: Maintain the final temperature for 5-10 minutes to ensure all components elute.

o Sample Preparation: Prepare a dilute solution of Benzyl diethyldithiocarbamate in a
suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

e Injection: Inject a small volume (e.g., 1 pyL) of the prepared sample into the GC.

o Data Analysis: The purity is calculated based on the relative peak area of the main
component compared to the total area of all peaks in the chromatogram.

Workflow Visualization

The following diagram illustrates the typical laboratory synthesis pathway for Benzyl
diethyldithiocarbamate.
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Caption: Synthesis workflow for Benzyl diethyldithiocarbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzyl Diethyldithiocarbamate | 3052-61-7 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

2. Benzyl Diethyldithiocarbamate | CymitQuimica [cymitquimica.com]

3. Benzyl Diethyldithiocarbamate | 3052-61-7 | TCI AMERICA [tcichemicals.com]

4. Benzyl Diethyldithiocarbamate | C12H17NS2 | CID 590455 - PubChem
[pubchem.ncbi.nim.nih.gov]

5. Benzyl Diethyldithiocarbamate 98.0+%, TCI America 5 g | Buy Online | TCI America |
Fisher Scientific [fishersci.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1217104?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217104?utm_src=pdf-body
https://www.benchchem.com/product/b1217104?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/OP/en/p/D2313
https://www.tcichemicals.com/OP/en/p/D2313
https://cymitquimica.com/products/3B-D2313/benzyl-diethyldithiocarbamate/
https://www.tcichemicals.com/US/en/p/D2313
https://pubchem.ncbi.nlm.nih.gov/compound/590455
https://pubchem.ncbi.nlm.nih.gov/compound/590455
https://www.fishersci.com/shop/products/benzyl-diethyldithiocarbamate-tci-america/D23135G
https://www.fishersci.com/shop/products/benzyl-diethyldithiocarbamate-tci-america/D23135G
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 6. Page loading... [guidechem.com]

e 7.DIETHYLDITHIOCARBAMIC ACID BENZYL ESTER | 3052-61-7 [chemicalbook.com]

e 8. BENZYL N,N-DIMETHYLDITHIOCARBAMATE CAS#: 7250-18-2 [m.chemicalbook.com]
e 9. Sodium diethyldithiocarbamate - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Physicochemical properties of Benzyl
diethyldithiocarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217104#physicochemical-properties-of-benzyl-
diethyldithiocarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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